7-Hydroxymethyl theophylline
Description
7-Hydroxymethyl theophylline is a derivative of theophylline, a well-known bronchodilator . The introduction of the hydroxymethyl group can lead to physical-chemical property changes and offer several therapeutic advantages, contributing to the improved biological activity of drugs .
Synthesis Analysis
The synthesis of 7-Hydroxymethyl theophylline involves hydroxymethylation, a simple chemical reaction that allows the addition of the -CH2OH group to some starting materials . This process is carried out by employing normally aqueous formaldehyde (37–41%) in a basic medium .Molecular Structure Analysis
The molecular structure of 7-Hydroxymethyl theophylline is similar to that of theophylline, with the addition of a hydroxymethyl group . This modification can result in more active compounds than the parent drug and increase the water solubility of poorly soluble drugs .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 7-Hydroxymethyl theophylline primarily involve the addition of the hydroxymethyl group . This group can enhance the drug’s interaction with the active site and can be employed as an intermediary in synthesizing other therapeutic agents .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Hydroxymethyl theophylline are influenced by the addition of the hydroxymethyl group. This modification can lead to changes in properties such as solubility .Mechanism of Action
properties
CAS RN |
31542-43-5 |
|---|---|
Molecular Formula |
C8H10N4O3 |
Molecular Weight |
210.19 g/mol |
IUPAC Name |
7-(hydroxymethyl)-1,3-dimethylpurine-2,6-dione |
InChI |
InChI=1S/C8H10N4O3/c1-10-6-5(12(4-13)3-9-6)7(14)11(2)8(10)15/h3,13H,4H2,1-2H3 |
InChI Key |
QAPJAMJGLYYNHX-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CO |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-[(3-Indolyl)methylene]-2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino]acetohydrazide](/img/structure/B3189295.png)
![N'-[(3-Indolyl)methylene]-3-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino]propanehydrazide](/img/structure/B3189296.png)
![(3aR,4R,6S,6aS)-4-(tert-butoxycarbonylamino)-3-(pentan-3-yl)-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-6-carboxylic acid](/img/structure/B3189370.png)
